Cas no 58-37-7 (Aminopromazine)

Aminopromazine Properties

Names and Identifiers

• Aminopromazine
• N,N,N',N'-Tetramethyl-3-(10H-phenothiazin-10-yl)-1,2-propanediamine
• 1-N,1-N,2-N,2-N-tetramethyl-3-phenothiazin-10-ylpropane-1,2-diamine
• [Bis(dimethylamino)-2',3'-propyl]-10-phenothiazine
• 1,2-Propanediamine, N,N,N',N'-tetramethyl-3-(10H-phenothiazin-10-yl)-
• 10-[2,3-Bis(Dimethylamino)propyl]phenothiazine
• 3828 R. P.
• Aminopromazin
• Bayer A 124
• Iminopromazine
• Jenotone
• Lispamol
• Phenothiazine, 10-[2,3-bis(dimethylamino)propyl]-
• Proquamezine
• RP 3828
• Tetrameprozine
• Aminopromazinum [INN-Latin]
• Aminopromazine [INN:DCF]
• DB15596
• CHEBI:135400
• Q27289096
• CHEMBL2105961
• AMINOPROMAZINE [MI]
• PROQUAMAZINE
• 10-(2,3-Bis(dimethylamino)propyl)phenothiazine
• C19H25N3S
• AMINOPROMAZINE [INN]
• UNII-S9SDD93U5U
• Aminopromazine [INN:BAN:DCF]
• N1,N1,N2,N2-Tetramethyl-3-(10H-phenothiazin-10-yl)-1,2-propanediamine
• aminopromazin-
• Aminopromazinum
• YZQNFFLGIYEXMM-UHFFFAOYSA-N
• Aminopromazina
• EINECS 200-378-9
• 58-37-7
• Aminopromazine [DCF:INN]
• DTXSID00861592
• aminopropazine
• S9SDD93U5U
• Aminopromazina [INN-Spanish]
• SCHEMBL25156
• AKOS030228533
• NS00009218
• +Expand

• InChIKey： YZQNFFLGIYEXMM-UHFFFAOYSA-N
• Inchi： 1S/C19H25N3S/c1-20(2)13-15(21(3)4)14-22-16-9-5-7-11-18(16)23-19-12-8-6-10-17(19)22/h5-12,15H,13-14H2,1-4H3
• SMILES： CN(CC(CN1C2=CC=CC=C2SC2=CC=CC=C12)N(C)C)C

Computed Properties

• Exact Mass: 327.17715
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 5
• Monoisotopic Mass: 327.177
• Heavy Atom Count: 23
• Complexity: 352
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 35A^2

Experimental Properties

• PSA: 9.72
• Refractive Index: 1.607
• Boiling Point: 443.7°Cat760mmHg
• Flash Point: 222.1°C
• Density: 1.123